1-ethyl-N-[(5-fluoro-2-thienyl)methyl]-3-methyl-1H-pyrazol-5-amine

• Molecular Formula: C11H15ClFN3S
• Molecular Weight: 275.77 g/mol
• IUPAC Name: 2-ethyl-N-[(5-fluorothiophen-2-yl)methyl]-5-methylpyrazol-3-amine;hydrochloride
• InChI: InChI=1S/C11H14FN3S.ClH/c1-3-15-11(6-8(2)14-15)13-7-9-4-5-10(12)16-9;/h4-6,13H,3,7H2,1-2H3;1H
• InChI Key: JLGBAKXFHWIMPQ-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=CC(=N1)C)NCC2=CC=C(S2)F.Cl

Description

Nuclear Magnetic Resonance (NMR) Spectroscopy

1H NMR (400 MHz, CDCl₃):

• Ethyl group : A triplet at δ 1.23 ppm (J = 7.2 Hz, 3H, CH₃) and quartet at δ 3.45 ppm (J = 7.2 Hz, 2H, CH₂) .
• Methyl group : Singlet at δ 2.37 ppm (3H, C3-CH₃).
• Thienyl protons : Doublet of doublets at δ 6.98 ppm (J = 3.6 Hz, 1H, H3-thienyl) and δ 7.12 ppm (J = 5.1 Hz, 1H, H4-thienyl) .
• Amine proton : Broad singlet at δ 4.21 ppm (1H, NH), exchangeable with D₂O.

13C NMR (100 MHz, CDCl₃):

• Pyrazole carbons: δ 148.1 (C5), 139.4 (C3), 106.2 (C4).
• Thienyl carbons: δ 158.9 (C5-F, J = 245 Hz), 127.3 (C2), 124.8 (C3), 119.1 (C4) .

19F NMR (376 MHz, CDCl₃):

• Single resonance at δ -112.4 ppm, characteristic of aromatic fluorine .

Infrared (IR) Spectroscopy

Key absorptions include:

• N-H stretch : 3320 cm⁻¹ (amine).
• C-F stretch : 1105 cm⁻¹ (thienyl fluorine).
• C=N stretch : 1602 cm⁻¹ (pyrazole ring) .

UV-Vis Spectroscopy

In ethanol:

• λₘₐₓ : 268 nm (π→π* transition, pyrazole-thienyl conjugation).
• ε : 12,400 L·mol⁻¹·cm⁻¹, indicating strong electronic coupling between the heterocycles .

Crystallographic Studies and Conformational Dynamics

While single-crystal X-ray data for this specific compound remains unpublished, analogous structures suggest:

• The pyrazole and thienyl rings adopt a dihedral angle of 38° , minimizing steric clash between the ethyl and thienylmethyl groups .
• The ethyl side chain prefers a gauche conformation (60° torsion) to reduce van der Waals repulsions with the pyrazole ring.
• Intermolecular interactions : Weak C-H···π contacts (2.9 Å) between methyl groups and adjacent aromatic systems stabilize the crystal lattice .

Conformational Feature	Energy (kcal/mol)	Population (%)
Thienylmethyl antiperiplanar	0.0	72
Thienylmethyl synclinal	1.2	28

Calculated at B3LYP/6-311+G(d,p) level .

Tautomeric Behavior and Substituent Effects

The compound exhibits prototropic tautomerism between the 1H-pyrazol-5-amine and 4H-pyrazol-5-amine forms. Substituents critically influence the equilibrium:

• Ethyl group : Locks the tautomer at N1, preventing migration to N2.
• Methyl group : Electron-donating effect stabilizes the 5-amine tautomer by +3.2 kcal/mol relative to alternative forms .
• Fluorothienyl group : Withdraws electron density via inductive effects, increasing the NH acidity (pKa ≈ 8.9) and favoring deprotonation at high pH.

Tautomeric Equilibrium Constants :

Solvent	Kₜ (1H:4H)	ΔG (kcal/mol)
Water	95:5	-1.8
DMSO	88:12	-1.2
Chloroform	97:3	-2.1

Determined by variable-temperature NMR .

Preparation Methods

Cyclocondensation of Ethyl Acetoacetate with Methyl Hydrazine

Ethyl acetoacetate reacts with methyl hydrazine under acidic conditions to form 3-methyl-1H-pyrazol-5-ol. Subsequent dehydration and alkylation introduce the ethyl group at the N1 position.
Reaction Conditions :

• Solvent: Ethanol or acetic acid
• Temperature: 80–100°C
• Catalyst: HCl or H₂SO₄
• Yield: 70–85%

Alternative Routes Using Acetylenic Ketones

Cyclocondensation of hydrazines with acetylenic ketones (e.g., 3-ethyl-1-phenylprop-2-yn-1-one) produces regioselective pyrazoles. This method avoids isomer formation and improves yield.
Key Data :

Starting Material	Product	Yield	Regioselectivity
3-Ethyl-1-phenylprop-2-yn-1-one	1-Ethyl-3-methyl-1H-pyrazole	88%	>95%

Introduction of the Thienylmethylamine Group

The thienylmethylamine moiety is introduced via nucleophilic substitution or reductive amination.

Nucleophilic Substitution with 5-Fluoro-2-Thienylmethyl Chloride

The pyrazole amine reacts with 5-fluoro-2-thienylmethyl chloride in the presence of a base.
Reaction Mechanism :

• Deprotonation of the pyrazole amine using K₂CO₃ or Et₃N.
• Nucleophilic attack on the thienylmethyl chloride.

Optimized Conditions :

• Solvent: DMF or THF
• Temperature: 60–80°C
• Base: K₂CO₃ (2 equiv)
• Yield: 65–78%

Reductive Amination with 5-Fluoro-2-Thienylaldehyde

An alternative route involves condensing the pyrazole amine with 5-fluoro-2-thienylaldehyde followed by reduction.
Steps :

• Condensation: Pyrazole amine + aldehyde → imine (Schiff base).
• Reduction: NaBH₄ or H₂/Pd-C reduces the imine to the secondary amine.

Data :

Reducing Agent	Solvent	Temperature	Yield
NaBH₄	MeOH	25°C	72%
H₂/Pd-C	EtOAc	50°C	85%

Functional Group Modifications

Fluorination Strategies

Fluorine is introduced either via electrophilic fluorination or by using pre-fluorinated building blocks. The thienyl group’s fluorine is typically retained from 5-fluoro-2-thienyl precursors.

Electrophilic Fluorination :

• Reagent: Selectfluor® or N-fluorobenzenesulfonimide (NFSI).
• Selectivity: >90% for the thienyl position.

Industrial-Scale Synthesis Considerations

Continuous Flow Reactors

Continuous flow systems enhance reproducibility and safety for exothermic steps (e.g., alkylation).
Case Study :

• Throughput: 1.2 kg/hr
• Purity: 99.5%
• Solvent Recovery: 95%

Purification Techniques

• Chromatography : Silica gel (hexane/EtOAc) for lab-scale.
• Crystallization : Ethanol/water mixtures for industrial batches.

Comparative Analysis of Synthetic Routes

Method	Advantages	Limitations	Yield Range
Cyclocondensation + SN2	High regioselectivity	Requires anhydrous conditions	65–85%
Reductive Amination	Mild conditions	Requires stoichiometric H₂	70–85%
Continuous Flow	Scalable, efficient	High initial investment	80–90%

Mechanistic Insights

Alkylation Kinetics

The rate of ethyl group introduction at N1 follows second-order kinetics:
$$
\text{Rate} = k[\text{Pyrazole}][\text{Ethylating Agent}]
$$
Activation energy ($$E_a$$): 45 kJ/mol.

Steric Effects in Thienylmethylation

Bulky substituents on the pyrazole slow thienylmethylation. Methyl at C3 reduces reaction rate by 30% compared to unsubstituted pyrazoles.

Challenges and Solutions

Byproduct Formation

• Issue : Over-alkylation at N2.
• Solution : Use bulky bases (e.g., DBU) to favor N1 selectivity.

Moisture Sensitivity

• Issue : Thienylmethyl chloride hydrolysis.
• Solution : Conduct reactions under N₂ with molecular sieves.

Recent Advances

Photocatalytic Methods

Visible light-promoted amination reduces reaction time from 12 h to 2 h with comparable yields (75–80%).

Enzymatic Resolution

Lipases (e.g., Candida antarctica) resolve racemic mixtures, achieving >99% enantiomeric excess for chiral derivatives.

Chemical Reactions Analysis

Types of Reactions

1-ethyl-N-[(5-fluoro-2-thienyl)methyl]-3-methyl-1H-pyrazol-5-amine can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or to modify existing ones.

Reduction: Reduction reactions can be used to remove or alter specific functional groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate or hydrogen peroxide, reducing agents such as sodium borohydride or lithium aluminum hydride, and various nucleophiles and electrophiles for substitution reactions .

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield hydroxylated or carbonylated derivatives, while substitution reactions can introduce a wide range of functional groups .

Scientific Research Applications

Chemical Properties and Structure

The molecular formula of 1-ethyl-N-[(5-fluoro-2-thienyl)methyl]-3-methyl-1H-pyrazol-5-amine includes an ethyl group, a thienylmethyl moiety, and a methyl substituent on the pyrazole ring. These structural features contribute to its unique chemical reactivity and biological activity.

Anticancer Activity

Research indicates that pyrazole derivatives, including 1-ethyl-N-[(5-fluoro-2-thienyl)methyl]-3-methyl-1H-pyrazol-5-amine, exhibit significant anticancer properties. For instance, studies have evaluated the compound's ability to inhibit specific kinases involved in cell signaling pathways that regulate proliferation and apoptosis. Its inhibitory action on kinases suggests potential applications in cancer therapy, particularly for tumors where these pathways are dysregulated .

Case Study: In Vitro Anticancer Testing
A recent study tested various pyrazole derivatives against human tumor cell lines using the MTT assay. The results demonstrated that certain derivatives exhibited potent inhibition of cell proliferation, with some compounds showing over 50% growth inhibition in hepatocellular carcinoma (HepG2) and breast cancer (MCF-7) cell lines .

Compound	Cell Line Tested	Growth Inhibition (%)
1-Ethyl-N-[5-fluoro-2-thienyl)methyl]-3-methylpyrazol-5-amine	HepG2	54.25
1-Ethyl-N-[5-fluoro-2-thienyl)methyl]-3-methylpyrazol-5-amine	MCF-7	38.44

Antioxidant Activity

In addition to its anticancer properties, this compound has shown promise as an antioxidant. Research has indicated that certain pyrazole derivatives can effectively scavenge free radicals, which is crucial for preventing oxidative stress-related diseases .

Case Study: Antioxidant Evaluation
A study assessed the antioxidant activity of various pyrazole derivatives through established assays. Compounds demonstrated varying degrees of activity, with some exhibiting significant protective effects against oxidative damage in cellular models .

Anti-inflammatory and Antimicrobial Activities

Pyrazole derivatives are also being explored for their anti-inflammatory and antimicrobial properties. The presence of specific functional groups can enhance these activities, making compounds like 1-ethyl-N-[(5-fluoro-2-thienyl)methyl]-3-methyl-1H-pyrazol-5-amine candidates for further investigation in these areas .

Data Table: Summary of Biological Activities

Activity Type	Observed Effect	Reference
Anticancer	Inhibition of cell proliferation
Antioxidant	Free radical scavenging
Anti-inflammatory	Potential reduction of inflammation
Antimicrobial	Activity against bacterial strains

Mechanism of Action

The mechanism of action of 1-ethyl-N-[(5-fluoro-2-thienyl)methyl]-3-methyl-1H-pyrazol-5-amine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit or activate these targets, leading to various biological effects. The exact pathways involved depend on the specific application and the biological system being studied .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Modifications and Substituent Effects

Pyrazole-5-amine derivatives are a versatile class of compounds where minor substituent changes significantly alter physicochemical and biological properties. Below is a comparative analysis of key analogs:

Table 1: Comparative Structural and Molecular Data

Compound Name	Substituents (Pyrazole Core)	Molecular Formula	Molecular Weight (g/mol)	Key Features
Target Compound	N-(5-Fluoro-2-thienylmethyl)	C₁₁H₁₅FN₄S	254.33	Fluorinated thiophene, ethyl group
1-[(3-Fluorophenyl)methyl]-3-methyl-1H-pyrazol-5-amine	N-(3-Fluorophenylmethyl)	C₁₁H₁₂FN₃	205.23	Fluorophenyl group, higher lipophilicity
1-Ethyl-N-(2-methoxybenzyl)-3-methyl-1H-pyrazol-5-amine	N-(2-Methoxybenzyl)	C₁₄H₂₀N₃O	254.33	Methoxy group enhances solubility
1-(Difluoromethyl)-N-[(5-fluoro-2-thienyl)methyl]-1H-pyrazol-5-amine	N-(5-Fluoro-2-thienylmethyl), difluoromethyl	C₉H₉F₃N₃S	283.70	Difluoromethyl group increases metabolic stability

Key Observations:

Ethyl vs. Difluoromethyl Substitution : Replacing the ethyl group with a difluoromethyl group (as in ’s analog) increases molecular weight and polarity, which may improve pharmacokinetic properties such as half-life .

Solubility Modulation : The 2-methoxybenzyl substituent in ’s compound enhances aqueous solubility due to the methoxy group’s hydrogen-bonding capacity, a feature absent in the target compound .

Pharmacological and Physicochemical Properties

• Metabolic Stability : Fluorinated thiophene and pyrazole moieties (as in the target compound and ’s analog) are associated with resistance to oxidative metabolism, a critical factor in drug design .
• Binding Affinity : The thienylmethyl group may engage in π-π stacking or sulfur-mediated interactions, differing from the hydrogen-bonding capacity of methoxy or fluorophenyl groups in other analogs .

Biological Activity

1-Ethyl-N-[(5-fluoro-2-thienyl)methyl]-3-methyl-1H-pyrazol-5-amine is a pyrazole derivative that has drawn attention due to its potential biological activities, particularly in the fields of medicinal chemistry and pharmacology. This compound, characterized by its unique structure, has been investigated for various therapeutic applications, including anti-inflammatory, anticancer, and antimicrobial properties.

Structure and Properties

The molecular formula of 1-ethyl-N-[(5-fluoro-2-thienyl)methyl]-3-methyl-1H-pyrazol-5-amine is C11H12FN4S, with a molar mass of approximately 240.31 g/mol. The compound features a pyrazole ring substituted with an ethyl group and a 5-fluoro-2-thienyl moiety, which contributes to its biological activity.

Anticancer Activity

Recent studies have indicated that pyrazole derivatives exhibit significant anticancer properties. For instance, compounds similar to 1-ethyl-N-[(5-fluoro-2-thienyl)methyl]-3-methyl-1H-pyrazol-5-amine have shown efficacy against various cancer cell lines. A study reported that certain pyrazole derivatives inhibited cell proliferation in human cancer cells by inducing apoptosis through the activation of caspase pathways .

Table 1: Anticancer Activity of Pyrazole Derivatives

Compound	Cell Line	IC50 (µM)	Mechanism of Action
1-Ethyl-N-[(5-fluoro-2-thienyl)methyl]-3-methyl-1H-pyrazol-5-amine	A549 (Lung)	15	Induction of apoptosis
Similar Pyrazole Derivative	MCF7 (Breast)	10	Caspase activation
Similar Pyrazole Derivative	HeLa (Cervical)	12	Cell cycle arrest

Antimicrobial Activity

The antimicrobial efficacy of pyrazole compounds has been well-documented. In vitro studies have demonstrated that these compounds possess significant antibacterial and antifungal activities. For example, a related compound exhibited minimum inhibitory concentration (MIC) values ranging from 0.0039 to 0.025 mg/mL against Staphylococcus aureus and Escherichia coli .

Table 2: Antimicrobial Activity of Related Pyrazole Compounds

Compound	Bacteria	MIC (mg/mL)
1-Ethyl-N-[(5-fluoro-2-thienyl)methyl]-3-methyl-1H-pyrazol-5-amine	S. aureus	0.015
Similar Pyrazole Derivative	E. coli	0.020
Similar Pyrazole Derivative	C. albicans	0.025

The biological activity of 1-ethyl-N-[(5-fluoro-2-thienyl)methyl]-3-methyl-1H-pyrazol-5-amine is believed to stem from its ability to interact with specific biological targets, including enzymes involved in cellular signaling pathways. For instance, studies have shown that pyrazoles can inhibit certain kinases, leading to altered cell proliferation and survival .

Case Studies

A notable case study involved the synthesis and evaluation of a series of pyrazole derivatives for their anti-inflammatory properties. The study found that compounds with similar structures to 1-ethyl-N-[(5-fluoro-2-thienyl)methyl]-3-methyl-1H-pyrazol-5-amine exhibited significant inhibition of pro-inflammatory cytokines in vitro . This suggests potential therapeutic applications in treating inflammatory diseases.